Cas no 91330-41-5 (4,7-Phenanthroline-5,6-diol)

4,7-Phenanthroline-5,6-diol structure

Product name:4,7-Phenanthroline-5,6-diol

CAS No:91330-41-5

MF:C_₁₂H_₈N_₂O_₂

MW:212.204122543335

CID:1963045

PubChem ID:135417467

Chemical and Physical Properties
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4,7-Phenanthroline-5,6-diol Chemical and Physical Properties

Names and Identifiers

- 4,7-Phenanthroline-5,6-diol
- 6-hydroxy-7H-4,7-phenanthrolin-5-one
- SCHEMBL3241364
- AC1LHMU3
- DTXSID90357030
- Oprea1_332612
- Oprea1_512188
- 91330-41-5
- Inchi： InChI=1S/C12H8N2O2/c15-11-9-7(3-1-5-13-9)8-4-2-6-14-10(8)12(11)16/h1-6,15-16H
- InChI Key： FMUJHFOHFPGAFH-UHFFFAOYSA-N
- SMILES： C1=CC2=C3C=CC=NC3=C(C(=C2N=C1)O)O

Computed Properties

Exact Mass: 212.058577502Da
Monoisotopic Mass: 212.058577502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.2Å²
XLogP3: 1.7

4,7-Phenanthroline-5,6-diol Related Literature

1. 9,10-Anthracene dicarboxylate bridged complexes with M2 quadruply bonded dimetal units: [{M2(O2CtBu)3}2(μ-9,10-An(CO2)2)], where M = Mo or W

Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
2. A 1-to-2 demultiplexer hybrid nanocarrier for cargo delivery and activation†

Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
3. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockade

Amir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
4. A 3D dendritic WSe2 catalyst grown on carbon nanofiber mats for efficient hydrogen evolution†

MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
5. A broad-range variable-temperature solid state NMR spectral and relaxation investigation of the water state in Nafion 117†

Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
6. A comparative solid state 13C NMR and thermal study of CO2 capture by amidines PMDBD and DBN

Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
7. A chemical-bond-driven edge reconstruction of Sb nanoribbons and their thermoelectric properties from first-principles calculations†

Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
8. A broad range fluorescent pH sensor based on hollow mesoporous silica nanoparticles, utilising the surface curvature effect†

Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
9. A 3D conductive network of porous carbon nanoparticles interconnected with carbon nanotubes as the sulfur host for long cycle life lithium–sulfur batteries†

Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
10. A “grafting through” strategy for constructing Janus cotton fabric by mist polymerization†

Qingbo Xu,Jing Yang,Xujun Zhang,Xiaodong Wen,Masanori Yamada,Feiya Fu,Hongyan Diao,Xiangdong Liu J. Mater. Chem. A, 2020,8, 24553-24562

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